Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Vps34-IN1 solubility issues troubleshooting
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Compound Focus: Vps34-IN-1
Cat. No.: S548427

Solubility and Basic Properties

Understanding the fundamental properties of VPS34-IN1 is the first step in planning your experiments. Here

is a summary of its key characteristics [1] [2] [3]:

Property Specification

Molecular Formula C21H24CIN~sO [1] [2]

Molecular Weight 425.91 g/mol [4] [2] [3]

CAS Number 1383716-33-3 [1] [2] [3]
Appearance White to off-white solid powder [1] [2]
Purity > 98% - 99.78% [4] [1] [3]

Solubility Data (In Vitroe) [4] [1] [2]:

e DMSO: ~85 mg/mL (~199.6 mM)
e Ethanol: ~85 mg/mL (~199.6 mM)
e Water: Insoluble

A critical point to note is that DMSO is hygroscopic (absorbs moisture from the air), and the presence of

water can significantly reduce its dissolving capacity. Therefore, it is crucial to use freshly opened,
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anhydrous DMSO for preparing stock solutions [4] [2].

Stock Solution Preparation and In Vitro Use

For cell-based assays, preparing a concentrated stock solution is standard practice.

Preparation of 10 mM DMSO Stock Solution [2]:

e Calculate Mass: To make 1 mL of a 10 mM solution, you need 4.26 mg of VPS34-IN1.

e Weigh Compound: Accurately weigh out the powder.

¢ Dissolve: Add the powder to a volumetric vial and bring it to a final volume of 1 mL with fresh, pure
DMSO.

e Mix: Vortex or sonicate until a clear solution is obtained.

¢ Aliquot and Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C. Avoid
repeated freeze-thaw cycles to maintain stability.

Working Concentration Guidance: The appropriate working concentration depends on your experimental
goals. Administration of VPS34-IN1 to cells induces a rapid, dose-dependent dispersal of PtdIns(3)P from

endosome membranes within 1 minute [5] [4] [3]. Here are some experimentally validated concentrations:

To induce a ~50-60% loss of SGK3 phosphorylation within 1 minute, use 1 uM [5] [2].

For a partial reduction in SGK3 activity (~40%), 0.1 pM can be effective [5].
In studies on AML cells, a concentration of 5 ygM was used in viability assays over 48 hours [6].

Always prepare a fresh working dilution from your DMSO stock for each experiment.

In Vivo Formulation Guidelines

For animal studies, the DMSO stock solution must be further diluted into a biocompatible solvent system.

Below are two validated formulations for in vivo administration [4] [2].

Final
Formulation Composition Concentration Administration Note
Achieved
Formulation 1 5% DMSO, 40% PEG300, ~4.25 mg/mL (9.98 Clear solution; prepare
(Aqueous 5% Tween-80, 50% Saline  mM) [4] sequentially and use
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Final
Formulation Composition Concentration Administration Note
Achieved
Solution) [4] 2] immediately [4].
Formulation 2 5% DMSO, 95% Corn QOil ~0.71 mg/mL (1.66 Clear solution; prepare
(Oil-Based [4] 2] mM) [4] sequentially and use
Solution) immediately [4].

Preparation instructions for Formulation 1 (1 mL total volume example) [4]:

e Add 50 pL of your 85 mg/mL DMSO stock solution to 400 pL of PEG300. Mix evenly until clear.
e Add 50 pL of Tween-80 to the mixture. Mix evenly until clear.

e Add 500 pL of saline (0.9% NaCl in ddH20) to adjust the volume to 1 mL. Mix evenly.

¢ The final mixture should be a clear solution and used immediately for optimal results.

Solubility Troubleshooting Workflow

This decision diagram can help you diagnose and solve common solubility problems.
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Troubleshooting VPS34-IN1 Solubility

;

Is your DMSO stock solution clear?
(Concentration ~85 mg/mL?)

When diluting for experiment&es No

Stock is ready.
Is your working solution in aqueous buffer clear? Aliquot and store at -20°C/-80°C.
Avoid freeze-thaw cycles.

Try gentle warming
(37°C water bath) and/or brief sonication.

No If still not clear

Ensure correct dilution order: .
eS| DMSO stock —~ PEG300 — Tween-80 — Saline (CEE S PL IO I Ee 6]

- l

Working solution is ready for use.
Ensure final DMSO concentration
is tolerated by cells (<0.5-1%).

Use only fresh, anhydrous DMSO.
Moisture-absorbed DMSO reduces solubility.

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the primary mechanism of action of VPS34-IN1? A1l: VPS34-IN1 is a potent and highly
selective inhibitor of the class III PI3K lipid kinase Vps34. It inhibits the phosphorylation of
phosphatidylinositol (PtdIns) to produce PtdIns(3)P with an ICso of 25 nM. It shows excellent selectivity, not
significantly inhibiting 340 tested protein kinases or other lipid kinases, including all class I and class II

PI3K isoforms [5] [4] [3].

Q2: Can VPS34-IN1 be used to study autophagy? A2: Yes. VPS34-IN1 modulates autophagy by
inhibiting a key kinase involved in autophagosome formation. It has been shown to inhibit both basal and L-

asparaginase-induced autophagy in acute myeloid leukemia cells [6] [4] [2].
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Q3: Are there any stability concerns for stock solutions? A3: While formal stability studies are not
provided in the search results, standard laboratory practice is to aliquot stock solutions and store them at
-20°C or -80°C. You should aveid repeated freeze-thaw cycles to prevent compound degradation and

precipitation. For the best results, use freshly prepared stock solutions for critical experiments [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
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